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Compound of Interest

Compound Name: LysoTracker Yellow HCK 123

Cat. No.: B1262591

For researchers, scientists, and drug development professionals utilizing LysoTracker Yellow
HCK-123, a fluorescent probe for acidic organelles, ensuring safe and effective handling is
paramount. This guide provides essential safety protocols, operational instructions, and
disposal plans to foster a secure laboratory environment and reliable experimental outcomes.

Immediate Safety and Handling Precautions

While LysoTracker Yellow HCK-123 is not classified as a hazardous substance, adherence to
standard laboratory safety practices is crucial.[1] Full personal protective equipment (PPE)
should be worn at all times to minimize exposure and ensure personal safety.[1]

Key Safety Measures:

o Eye Protection: Use safety glasses or goggles to prevent accidental eye contact. In case of
contact, immediately flush the eyes with copious amounts of water and seek medical
attention.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves. If skin contact occurs, wash
the affected area thoroughly with water.[1]

o Respiratory Protection: Avoid inhaling any dust or aerosolized solution. Work in a well-
ventilated area, preferably under a chemical fume hood.[1]
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o Protective Clothing: A lab coat is essential to protect personal clothing and skin from

accidental splashes.

Operational and Disposal Plan

Proper storage and disposal are critical for maintaining the integrity of LysoTracker Yellow

HCK-123 and ensuring environmental safety.

Parameter Specification

Source

Stock Solution (in solvent):

-80°C for up to 6 months;
Storage Temperature

-20°C for up to 1 month.

Protect from light.

[2]

Avoid repeated freeze-thaw
cycles. Before use, allow the
) vial to warm to room
Handling temperature and briefly
centrifuge to collect the

solution at the bottom.

[3]

Absorb spills with an inert
material (e.g., diatomite).
] Decontaminate surfaces with
Spill Cleanup alcohol. Dispose of

contaminated materials

according to local regulations.

[1]

Dispose of waste in

accordance with all applicable

Disposal
country, federal, state, and

local regulations.

[1]

Experimental Protocol: Staining Live Cells with

LysoTracker Yellow HCK-123

This protocol provides a step-by-step guide for staining acidic organelles in live cells.
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Materials:

LysoTracker Yellow HCK-123 (1 mM stock solution in anhydrous DMSOQO)

Live cells in culture

Phosphate-buffered saline (PBS), pH 7.4

Appropriate cell culture medium

Confocal microscope with appropriate filter sets (Excitation/Emission: ~465/535 nm)
Procedure:

e Prepare Staining Solution:

o Thaw the 1 mM LysoTracker Yellow HCK-123 stock solution to room temperature.

o Dilute the stock solution in your normal cell culture medium to a final working
concentration of 0.1-50 puM. The optimal concentration may vary depending on the cell
type and experimental conditions.

o Cell Preparation:

o Culture cells on coverslips, in glass-bottom dishes, or in multi-well plates suitable for
microscopy.

e Staining:

Remove the culture medium from the cells.

[¢]

Wash the cells once with PBS.

[¢]

[e]

Add the pre-warmed staining solution to the cells.

Incubate the cells at 37°C in a 5% COz2 incubator for 30 minutes to 2 hours. Incubation
time can be adjusted based on the cell type and desired staining intensity.

o

e Imaging:
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o After incubation, the cells can be imaged directly in the staining solution or the solution
can be replaced with fresh, pre-warmed medium.

o Analyze the samples on a confocal laser scanning microscope using the appropriate filter

settings for yellow fluorescence.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for staining live cells with LysoTracker
Yellow HCK-123.
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Workflow for LysoTracker Yellow HCK-123 Staining

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
LysoTracker Yellow HCK-123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262591#personal-protective-equipment-for-
handling-lysotracker-yellow-hck-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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